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Compound of Interest

Compound Name:
Methyl 2-chloroquinazoline-7-

carboxylate

Cat. No.: B1519853 Get Quote

An In-depth Guide for Scientists and Drug Development Professionals on the Procurement and

Quality Evaluation of a Key Chemical Intermediate

Methyl 2-chloroquinazoline-7-carboxylate, a key building block in the synthesis of a variety

of pharmacologically active compounds, is a molecule of significant interest to the research and

drug development community. Its quinazoline core is a privileged scaffold in medicinal

chemistry, appearing in numerous approved drugs and clinical candidates. This guide provides

a comprehensive overview of commercial suppliers, critical quality control parameters, and in-

house synthesis considerations for this important reagent.

The Strategic Importance of Methyl 2-
chloroquinazoline-7-carboxylate in Drug Discovery
The quinazoline scaffold is a versatile heterocyclic motif that has been successfully exploited in

the development of a wide range of therapeutic agents, particularly in oncology. The 2-chloro

substitution on the quinazoline ring provides a reactive handle for nucleophilic substitution,

allowing for the facile introduction of various functionalities and the construction of diverse

molecular libraries. The methyl carboxylate at the 7-position offers a site for further chemical

modification or can be a key pharmacophoric element in its own right.

Given its utility, a reliable and well-characterized source of Methyl 2-chloroquinazoline-7-
carboxylate is paramount for the seamless progression of research and development projects.
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This guide aims to equip researchers with the necessary knowledge to confidently source and

utilize this critical reagent.

Locating and Evaluating Commercial Suppliers
A number of chemical suppliers offer Methyl 2-chloroquinazoline-7-carboxylate (CAS No.

953039-79-7). When selecting a supplier, it is crucial to look beyond price and consider factors

such as purity, batch-to-batch consistency, available documentation, and lead times.

Table 1: Comparison of Commercial Suppliers of Methyl 2-chloroquinazoline-7-carboxylate

Supplier
Product
Number

Typical
Purity

Available
Quantities

Lead Time
Documentat
ion

Manchester

Organics
D52444 >97% 1g, Custom 4-6 Weeks[1]

MSDS, CoA

(upon

request)

AChemBlock C-2403 97%[2] Custom Enquiry

HNMR,

HPLC, CoA

(available on

website)[2]

Arctom

Scientific

AG-

AG0065O2
Not specified Custom Enquiry

SDS, CoA

(upon

request)[3]

CP Lab

Safety
Not specified min 97%[4] 1g Enquiry Not specified

BIOFOUNT Not specified Not specified Enquiry Enquiry

NMR, HPLC,

MSDS, CoA

(downloadabl

e)[5]

BLD Pharm Not specified Not specified Enquiry Enquiry

NMR, HPLC,

LC-MS,

UPLC

(viewable)[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1519853?utm_src=pdf-body
https://www.benchchem.com/product/b1519853?utm_src=pdf-body
https://www.manchesterorganics.com/D52444
https://www.achemblock.com/c-2403-methyl-2-chloroquinazoline-7-carboxylate.html
https://www.achemblock.com/c-2403-methyl-2-chloroquinazoline-7-carboxylate.html
https://arctomsci.com/AG-AG0065O2-1
https://www.calpaclab.com/methyl-2-chloroquinazoline-7-carboxylate-min-97-1-gram/ala-m178494-1g
https://www.researchgate.net/figure/Synthetic-route-for-the-synthesis-of-quinazoline-derivatives-7-27_fig3_232415538
https://www.bldpharm.com/products/1797884-06-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1519853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Considerations When Choosing a Supplier:

Purity and Analytical Data: Reputable suppliers will provide a Certificate of Analysis (CoA)

with each batch, detailing the purity as determined by methods such as High-Performance

Liquid Chromatography (HPLC) and confirming the structure by Nuclear Magnetic

Resonance (NMR) spectroscopy. Some suppliers, like AChemBlock and BIOFOUNT, provide

easy access to this data on their websites.[2][5]

Batch-to-Batch Consistency: For long-term projects, ensuring consistency between batches

is critical to the reproducibility of experimental results. Inquire about the supplier's quality

management systems and their ability to provide material from the same lot for ongoing

studies.

Lead Time: Lead times can vary significantly between suppliers. For time-sensitive projects,

it is essential to confirm the availability and expected delivery date before placing an order.

Manchester Organics, for example, states a lead time of 4-6 weeks.[1]

Customer and Technical Support: A responsive and knowledgeable technical support team

can be an invaluable resource for addressing any questions or concerns regarding the

product's specifications or use.

Quality Control: A Self-Validating System for
Incoming Material
Upon receipt of Methyl 2-chloroquinazoline-7-carboxylate, it is best practice to perform in-

house quality control to verify the identity and purity of the material. This self-validating step

ensures the integrity of your experimental results.

Experimental Workflow for Quality Control
Caption: A typical workflow for the quality control of incoming Methyl 2-chloroquinazoline-7-
carboxylate.

Key Analytical Techniques
¹H NMR Spectroscopy: Proton NMR is a powerful tool for confirming the chemical structure

of the molecule. The expected spectrum for Methyl 2-chloroquinazoline-7-carboxylate
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should show characteristic signals for the aromatic protons on the quinazoline ring system

and a singlet for the methyl ester protons.

HPLC Analysis: HPLC is used to determine the purity of the compound. A high-quality

sample should exhibit a single major peak with minimal impurities. It is advisable to develop

a standard in-house HPLC method for consistent analysis.

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular

weight of the compound, further confirming its identity.

In-House Synthesis: A Viable Alternative
For researchers requiring larger quantities or specific analogues of Methyl 2-
chloroquinazoline-7-carboxylate, in-house synthesis may be a practical option. While a

specific, detailed experimental protocol for this exact molecule is not readily available in the

public domain, a general synthetic strategy can be adapted from known procedures for related

quinazoline derivatives.

A plausible synthetic route would involve the cyclization of a suitably substituted anthranilic acid

derivative, followed by chlorination.

General Synthetic Pathway
Caption: A plausible synthetic pathway for Methyl 2-chloroquinazoline-7-carboxylate.

Note: The synthesis of quinazoline derivatives can involve hazardous reagents and requires a

thorough understanding of organic synthesis techniques. Appropriate safety precautions must

be taken.

Safe Handling and Storage
Chlorinated heterocyclic compounds require careful handling to minimize exposure.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of dust or vapors.
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Storage: Store Methyl 2-chloroquinazoline-7-carboxylate in a tightly sealed container in a

cool, dry place away from incompatible materials.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Chlorinated organic compounds are typically considered hazardous waste.

Conclusion
Methyl 2-chloroquinazoline-7-carboxylate is a valuable building block for the synthesis of

novel therapeutic agents. A careful and informed approach to sourcing this key intermediate is

essential for the success of any research program. By prioritizing suppliers who provide

comprehensive analytical data and by implementing a robust in-house quality control system,

researchers can ensure the integrity and reproducibility of their work. For those with the

requisite expertise and facilities, in-house synthesis offers a viable alternative for obtaining

larger quantities or custom analogues. Adherence to strict safety protocols for handling and

disposal is paramount when working with this and other chlorinated heterocyclic compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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